Raspberry ketone glucoside Raspberry ketone glucoside 4-(4-Hydroxyphenyl)-2-butanone glucoside is a glycoside.
Brand Name: Vulcanchem
CAS No.: 38963-94-9
VCID: VC21181378
InChI: InChI=1S/C16H22O7/c1-9(18)2-3-10-4-6-11(7-5-10)22-16-15(21)14(20)13(19)12(8-17)23-16/h4-7,12-17,19-21H,2-3,8H2,1H3
SMILES: CC(=O)CCC1=CC=C(C=C1)OC2C(C(C(C(O2)CO)O)O)O
Molecular Formula: C16H22O7
Molecular Weight: 326.34 g/mol

Raspberry ketone glucoside

CAS No.: 38963-94-9

Cat. No.: VC21181378

Molecular Formula: C16H22O7

Molecular Weight: 326.34 g/mol

* For research use only. Not for human or veterinary use.

Raspberry ketone glucoside - 38963-94-9

Specification

Description 4-(4-Hydroxyphenyl)-2-butanone glucoside is a glycoside.
CAS No. 38963-94-9
Molecular Formula C16H22O7
Molecular Weight 326.34 g/mol
IUPAC Name 4-[4-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]butan-2-one
Standard InChI InChI=1S/C16H22O7/c1-9(18)2-3-10-4-6-11(7-5-10)22-16-15(21)14(20)13(19)12(8-17)23-16/h4-7,12-17,19-21H,2-3,8H2,1H3
Standard InChI Key IDONYWHRKBUDOR-UHFFFAOYSA-N
Isomeric SMILES CC(=O)CCC1=CC=C(C=C1)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O)O)O
SMILES CC(=O)CCC1=CC=C(C=C1)OC2C(C(C(C(O2)CO)O)O)O
Canonical SMILES CC(=O)CCC1=CC=C(C=C1)OC2C(C(C(C(O2)CO)O)O)O
Melting Point 110 - 112 °C

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